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Abstract
Diphenylborinic acid (Ph₂BOH) is a versatile organoboron compound recognized for its utility

as a catalyst in a variety of organic transformations, most notably in the regioselective

functionalization of diols.[1][2] Its efficacy in these applications is fundamentally governed by

the Lewis acidic nature of its boron center. This technical guide provides a comprehensive

overview of the principles and methodologies used to characterize the Lewis acidity of

diphenylborinic acid. While direct, experimentally determined quantitative values for

diphenylborinic acid are not widely reported in the literature, this guide details the established

experimental and computational protocols for their determination. Furthermore, it presents

relevant data from closely related compounds to offer a robust framework for understanding

and predicting the reactivity of diphenylborinic acid.

Introduction to Lewis Acidity of Borinic Acids
Borinic acids, with the general formula R₂BOH, are organoboron compounds characterized by

a boron atom bonded to two organic substituents and one hydroxyl group. The boron atom in
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its neutral, trigonal planar state possesses a vacant p-orbital, rendering it electron-deficient and

capable of accepting a pair of electrons from a Lewis base. This electron-accepting ability

defines its Lewis acidity.[3] The strength of this acidity is a critical parameter that dictates the

compound's reactivity and its ability to act as a catalyst.[4]

The Lewis acidity of diphenylborinic acid is central to its catalytic role, where it reversibly

forms a tetracoordinate borinate complex with nucleophiles like diols, thereby activating them

for subsequent reactions.[1][5]

Quantitative Measures of Lewis Acidity
Several experimental and computational methods are employed to quantify the Lewis acidity of

organoboron compounds. The most common metrics include the acid dissociation constant

(pKa), the Gutmann-Beckett Acceptor Number (AN), and the computationally derived Fluoride

Ion Affinity (FIA).

While specific experimental data for diphenylborinic acid is scarce, the following table

summarizes the types of quantitative data used to assess Lewis acidity and provides context

with values for related boronic acids.
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Parameter Method Description
Phenylboronic
Acid
(PhB(OH)₂)

Diphenylborini
c Acid
(Ph₂BOH)

pKa

Potentiometric or

Spectrophotomet

ric Titration

Measures the

equilibrium with

hydroxide in

aqueous

solution. A lower

pKa indicates

stronger Lewis

acidity.

8.68 - 9.61[6]

Data not

available

(Predicted pKa of

its ethanolamine

ester is ~8.03)[7]

Acceptor

Number (AN)

Gutmann-

Beckett Method

(³¹P NMR)

Measures the

interaction with a

Lewis base

probe (TEPO) in

a non-

coordinating

solvent. A higher

AN indicates

stronger Lewis

acidity.

Data not

available

Data not

available

Fluoride Ion

Affinity (FIA)

Computational

(DFT, etc.)

The calculated

negative

enthalpy for the

gas-phase

reaction with a

fluoride ion. A

higher FIA

indicates

stronger Lewis

acidity.

Data not

available

Data not

available

Experimental Protocols for Determining Lewis
Acidity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.researchgate.net/figure/pK-a-values-for-boronic-acids-1-7_tbl1_357352678
https://www.chembk.com/en/chem/Diphenylboric%20acid%20ethanolamine%20complex
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of pKa by UV-Vis Spectrophotometric
Titration
This method is applicable when the acidic and basic forms of the borinic acid exhibit different

UV-Vis absorbance spectra. The absorbance of a diphenylborinic acid solution is measured

across a range of pH values.

Principle: The equilibrium between the neutral trigonal diphenylborinic acid and its anionic

tetrahedral boronate adduct with hydroxide is monitored by changes in UV absorbance. The

pKa is the pH at which the concentrations of these two species are equal, corresponding to the

inflection point of the absorbance vs. pH curve.

Protocol:

Stock Solution Preparation: Prepare a stock solution of diphenylborinic acid in a suitable

organic solvent (e.g., DMSO or methanol) to ensure solubility.

Buffer Preparation: Prepare a series of buffer solutions with constant ionic strength (e.g., 0.1

M KCl) covering a pH range from approximately 2 pH units below to 2 pH units above the

expected pKa.

Sample Preparation: In a set of quartz cuvettes or a UV-transparent microplate, add a fixed

volume of each buffer solution. Add a small, constant volume of the diphenylborinic acid
stock solution to each well. Include buffer blanks.

Spectra Acquisition: Measure the UV-Vis spectrum (e.g., 220-400 nm) for each sample.

Data Analysis: a. Identify a wavelength with the maximum absorbance difference between

the fully protonated (low pH) and deprotonated (high pH) forms. b. Plot the absorbance at

this wavelength against the pH. c. Fit the data to a sigmoidal curve. The pH at the inflection

point of the curve corresponds to the pKa.[8][9]

Determination of Acceptor Number (AN) by the
Gutmann-Beckett Method
This method provides a measure of Lewis acidity in non-aqueous, weakly coordinating

solvents.[10][11]
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Principle: The Lewis acid is allowed to interact with a probe Lewis base, triethylphosphine oxide

(TEPO). The interaction with the Lewis acidic boron center of diphenylborinic acid causes a

deshielding of the phosphorus nucleus in TEPO, resulting in a downfield shift (Δδ) in the ³¹P

NMR spectrum. The magnitude of this shift is proportional to the Lewis acidity.[10]

Protocol:

Sample Preparation: a. Prepare a standard solution of triethylphosphine oxide (TEPO) in a

dry, weakly coordinating solvent (e.g., CD₂Cl₂ or C₆D₆). b. Acquire a ³¹P NMR spectrum of

this TEPO solution to determine the chemical shift of the free probe (δ_free). c. Prepare a

solution of diphenylborinic acid in the same solvent. d. Add a molar equivalent of TEPO to

the diphenylborinic acid solution.

NMR Acquisition: Acquire the ³¹P NMR spectrum of the diphenylborinic acid-TEPO mixture

to determine the chemical shift of the complexed probe (δ_complex).

Data Analysis: a. Calculate the change in chemical shift: Δδ = δ_complex - δ_free. b. The

Acceptor Number (AN) can be calculated using the formula established by Gutmann: AN =

2.21 × (δ_sample − 41.0), where δ_sample is the chemical shift of TEPO in the presence of

the Lewis acid and 41.0 ppm is the chemical shift of TEPO in the non-coordinating solvent

hexane.[10]

Computational Determination of Fluoride Ion Affinity
(FIA)
FIA is a theoretical measure of the intrinsic Lewis acidity of a molecule in the gas phase.[12]

[13]

Principle: The FIA is defined as the negative of the enthalpy change (–ΔH) for the reaction of

the Lewis acid with a fluoride ion. It is typically calculated using quantum chemical methods like

Density Functional Theory (DFT). A more positive FIA value indicates a stronger Lewis acid.[14]

[15]

Methodology:

Structure Optimization: The geometries of diphenylborinic acid (Ph₂BOH) and its fluoride

adduct ([Ph₂B(F)OH]⁻) are optimized using a selected level of theory (e.g., B3LYP) and
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basis set (e.g., 6-311+G(d,p)).

Frequency Calculation: Vibrational frequency calculations are performed on the optimized

structures to confirm they are true energy minima and to obtain thermal corrections to the

enthalpy.

Enthalpy Calculation: The total electronic energies and thermal corrections are used to

calculate the enthalpies of both species.

FIA Calculation: The FIA is calculated as the negative of the reaction enthalpy: FIA = –

[ΔH([Ph₂B(F)OH]⁻) – (ΔH(Ph₂BOH) + ΔH(F⁻))]

Chemical Equilibria and Catalytic Cycles
The Lewis acidity of diphenylborinic acid is manifested in its chemical behavior, including its

equilibrium with its anhydride and its role in catalysis.

Equilibrium with Diphenylborinic Anhydride
Like many boronic and borinic acids, diphenylborinic acid can undergo dehydration to form its

corresponding anhydride, 1,1,3,3-tetraphenyldiboroxane.[16][17] This is a reversible equilibrium

that can be influenced by the presence of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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